Cas no 2228582-75-8 (2-(2-methyl-3,5-dinitrophenyl)methyloxirane)

• Product Name: 2-(2-methyl-3,5-dinitrophenyl)methyloxirane
• CAS No: 2228582-75-8
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• CID: 6173935
• PubChem ID: 165857895
• Update Time: 2025-10-23

2-(2-methyl-3,5-dinitrophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-3,5-dinitrophenyl)methyloxirane
• 2-[(2-methyl-3,5-dinitrophenyl)methyl]oxirane
• 2228582-75-8
• EN300-1796614

• Inchi： 1S/C10H10N2O5/c1-6-7(3-9-5-17-9)2-8(11(13)14)4-10(6)12(15)16/h2,4,9H,3,5H2,1H3
• InChI Key： FSESUXMQDWMJJA-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.05897142g/mol
• Monoisotopic Mass: 238.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2-methyl-3,5-dinitrophenyl)methyloxirane

Research Brief on 2-(2-methyl-3,5-dinitrophenyl)methyloxirane (CAS: 2228582-75-8): Recent Advances and Applications

2-(2-methyl-3,5-dinitrophenyl)methyloxirane (CAS: 2228582-75-8) is a chemically synthesized epoxide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its nitroaromatic and epoxide functional groups, exhibits unique reactivity and biological activity, making it a promising candidate for further research. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic uses, particularly in the context of anticancer and antimicrobial agents.

One of the key areas of focus in recent research has been the optimization of synthetic routes for 2-(2-methyl-3,5-dinitrophenyl)methyloxirane. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes a multi-step reaction sequence involving nitration, alkylation, and epoxidation. This method not only improves the overall yield but also reduces the formation of by-products, making it more suitable for large-scale production. The study also highlighted the compound's stability under various conditions, which is crucial for its potential pharmaceutical applications.

In terms of biological activity, recent in vitro studies have demonstrated that 2-(2-methyl-3,5-dinitrophenyl)methyloxirane exhibits potent cytotoxic effects against several cancer cell lines, including breast, lung, and colon cancer. The compound's mechanism of action appears to involve the inhibition of key cellular pathways, such as the PI3K/AKT/mTOR signaling cascade, which is often dysregulated in cancer. Additionally, preliminary data suggest that the compound may also possess antimicrobial properties, particularly against drug-resistant bacterial strains, although further studies are needed to confirm these findings.

Another significant development is the exploration of 2-(2-methyl-3,5-dinitrophenyl)methyloxirane as a potential prodrug. Researchers have investigated its ability to release active metabolites upon enzymatic hydrolysis, which could enhance its therapeutic efficacy and reduce side effects. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful design of prodrug derivatives that exhibit improved bioavailability and targeted delivery, opening new avenues for drug formulation and delivery systems.

Despite these promising findings, challenges remain in the development of 2-(2-methyl-3,5-dinitrophenyl)methyloxirane as a therapeutic agent. Issues such as potential toxicity, metabolic stability, and pharmacokinetic properties need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical structure and biological activity make it a valuable subject for ongoing research in the field of medicinal chemistry.

In conclusion, 2-(2-methyl-3,5-dinitrophenyl)methyloxirane (CAS: 2228582-75-8) represents a promising compound with diverse potential applications in drug discovery and development. Recent advancements in its synthesis, mechanism of action, and prodrug design highlight its versatility and therapeutic potential. Continued research efforts will be essential to fully elucidate its pharmacological properties and translate these findings into clinical applications.